2-(2,4-dichlorophenoxy)-N-((1-isopropylpiperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[(1-propan-2-ylpiperidin-4-yl)methyl]acetamide
• InChI: InChI=1S/C17H24Cl2N2O2/c1-12(2)21-7-5-13(6-8-21)10-20-17(22)11-23-16-4-3-14(18)9-15(16)19/h3-4,9,12-13H,5-8,10-11H2,1-2H3,(H,20,22)
• InChI Key: KYBXUOFFOXAWHD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)CNC(=O)COC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C17H24Cl2N2O2
• Molecular Weight: 359.3 g/mol
• CAS No.: 946270-94-6

Description

2-(2,4-dichlorophenoxy)-N-((1-isopropylpiperidin-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C17H24Cl2N2O2 and its molecular weight is 359.29. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

One study focuses on the synthesis and molecular docking analysis of a compound with potential anticancer properties targeting the VEGFr receptor, highlighting the compound's structural elucidation and in silico modeling for anticancer activity (Sharma et al., 2018). This suggests that derivatives of similar compounds could be explored for anticancer applications.

Potential Pesticides

Research on derivatives of N-(hydroxyalkyl)-4-chlorophenoxyacetamide, which share structural similarities, characterizes their potential as pesticides. New powder diffraction data for these compounds provide foundational information for further exploration in agricultural applications (Olszewska et al., 2009).

Synthesis and Chemical Properties

Another study delves into the synthesis of phenoxy amide derivatives, examining the influence of solvents on the chlorination process within the benzene ring, providing insights into the chemical behavior and synthesis optimization of such compounds (Wang et al., 2011).

Oxidation Reactivity

The oxidation reactivity of 2-(pyridin-2-yl)-N,N-diphenylacetamides is studied, offering insights into the chemical reactivity and potential applications of similar compounds in chemical synthesis and material science (Pailloux et al., 2007).

Green Chemistry Applications

A study presents environmentally friendly synthesis methods for compounds with potential analgesic and antipyretic properties, demonstrating the relevance of such compounds in developing safer pharmaceuticals (Reddy et al., 2014).

Antiviral and Antiapoptotic Effects

Research on a novel anilidoquinoline derivative reveals significant antiviral and antiapoptotic effects in vitro, suggesting that similar compounds could be explored for therapeutic applications in viral infections (Ghosh et al., 2008).